molecular formula C8H8N2 B8753629 2-Ethynyl-6-methylpyridin-3-amine CAS No. 757950-12-2

2-Ethynyl-6-methylpyridin-3-amine

Cat. No.: B8753629
CAS No.: 757950-12-2
M. Wt: 132.16 g/mol
InChI Key: GPTCTFGMDQCTLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Ethynyl-6-methylpyridin-3-amine is a useful research compound. Its molecular formula is C8H8N2 and its molecular weight is 132.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

757950-12-2

Molecular Formula

C8H8N2

Molecular Weight

132.16 g/mol

IUPAC Name

2-ethynyl-6-methylpyridin-3-amine

InChI

InChI=1S/C8H8N2/c1-3-8-7(9)5-4-6(2)10-8/h1,4-5H,9H2,2H3

InChI Key

GPTCTFGMDQCTLB-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=C(C=C1)N)C#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

(6-methyl-2-trimethylsilanylethynyl-pyridin-3-yl)amine (330 mg, 1.61 mmol) was dissolved in MeOH (3 ml) and cooled to 0° C., to the resulting solution was added 1 M solution of NaOH (1.6 ml). The ice bath was removed and the reaction mixture was stirred at room temperature for 4 h. 90 μl of acetic acid was added. The reaction mixture was partially concentrated and the residue was extracted with ethyl acetate. The organic layers were washed with water, brine, dried over Na2SO4, filtered and concentrated to yield 160 mg (1.21 mmole, 75%) of (2-ethynyl-6-methyl-pyridin-3-yl)amine as a brown solid which was used in the next step without further purification.
Name
(6-methyl-2-trimethylsilanylethynyl-pyridin-3-yl)amine
Quantity
330 mg
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
1.6 mL
Type
reactant
Reaction Step Two

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